Cas no 1428776-56-0 (tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 1428776-56-0
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD22689619
• CID: 1062357
• PubChem ID: 89456931
• Update Time: 2025-06-24

tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-tert-Butyl 3-Amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• 2-Methyl-2-propanyl (3R,4S)-3-amino-4-(trifluoromethyl)-1-pyrroli dinecarboxylate
• tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• AS-79169
• DB-289904
• 1-Boc-(3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine
• P20989
• SCHEMBL14801303
• ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
• 1428776-56-0
• AT10185
• AT10187
• CS-0184963

• MDL： MFCD22689619
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-4-6(7(14)5-15)10(11,12)13/h6-7H,4-5,14H2,1-3H3/t6-,7-/m0/s1
• InChI Key： ZNVBVBJFGYWTQJ-BQBZGAKWSA-N
• SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N)(F)F

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1428776-56-0)

Tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1428776-56-0, belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their role in medicinal chemistry. The presence of a trifluoromethyl group and specific stereochemistry at the 3R,4S positions enhances its pharmacological relevance, making it a promising candidate for further research and development.

The structural framework of tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate incorporates several key features that contribute to its potential therapeutic applications. The trifluoromethyl group is particularly noteworthy, as it is frequently employed in drug design to improve metabolic stability, binding affinity, and overall bioavailability. This modification can significantly influence the compound's interaction with biological targets, thereby enhancing its efficacy as a pharmacological agent.

Additionally, the stereochemistry at the 3R,4S positions plays a crucial role in determining the compound's biological activity. Chiral centers are often critical in drug molecules, as they can affect how a compound interacts with enzymes and receptors in the body. The specific configuration of (3R,4S) in tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate may confer unique properties that distinguish it from other analogs, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. Pyrrolidine derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders and infectious diseases. The combination of the trifluoromethyl group and the specific stereochemistry in tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate aligns well with current trends in drug discovery, where optimizing molecular structure is key to improving therapeutic outcomes.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. Researchers have been exploring ways to leverage its structural features to develop new molecules with improved pharmacokinetic profiles. For instance, the tert-butyl ester group can be readily modified through hydrolysis or other chemical transformations, allowing for further derivatization and exploration of its pharmacological potential.

The synthesis of tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric synthesis have been employed to achieve the desired stereochemistry at the 3R,4S positions. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical methodologies.

Recent studies have begun to explore the biological activity of tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate, revealing promising results in preclinical models. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting because they open up new avenues for therapeutic intervention. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug discovery. Compounds like tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate offer a rich source of structural variation that can be exploited to develop novel therapeutics. By understanding how different structural features influence biological activity, researchers can design more effective drugs with improved safety profiles.

Moreover, the use of computational methods has become integral to modern drug discovery processes. Molecular modeling and virtual screening techniques allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. These computational tools have already been used to identify promising candidates like tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate, highlighting their potential as starting points for further optimization.

The future prospects for tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate are bright, with ongoing research aimed at expanding its pharmacological applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,tert-butyl (3R,4S)-3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1428776-56-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of features makes it a valuable asset in drug discovery efforts aimed at developing novel therapeutics for various diseases. With continued investigation and innovation,this compound holds promise for improving human health through advanced medicinal chemistry approaches.